Cas no 2229328-94-1 (2-(2,4,6-trifluorophenyl)morpholine)

• Product Name: 2-(2,4,6-trifluorophenyl)morpholine
• CAS No: 2229328-94-1
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 5979324
• PubChem ID: 165968588
• Update Time: 2025-10-28

2-(2,4,6-trifluorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trifluorophenyl)morpholine
• EN300-1805665
• 2229328-94-1

• Inchi： 1S/C10H10F3NO/c11-6-3-7(12)10(8(13)4-6)9-5-14-1-2-15-9/h3-4,9,14H,1-2,5H2
• InChI Key： OPLXXFMOCJVYHW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1CNCCO1)F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2,4,6-trifluorophenyl)morpholine

Recent Advances in the Study of 2-(2,4,6-Trifluorophenyl)morpholine (CAS: 2229328-94-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(2,4,6-trifluorophenyl)morpholine (CAS: 2229328-94-1) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This morpholine derivative, characterized by its trifluorophenyl substituent, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its unique physicochemical properties, including its lipophilicity and metabolic stability, which make it an attractive scaffold for drug discovery.

One of the key areas of investigation has been the role of 2-(2,4,6-trifluorophenyl)morpholine in the modulation of central nervous system (CNS) targets. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy as a selective serotonin reuptake inhibitor (SSRI) with improved blood-brain barrier permeability compared to traditional SSRIs. The study utilized in vitro and in vivo models to demonstrate its potential for treating depression and anxiety disorders, with a focus on its reduced off-target effects.

In addition to its CNS applications, recent research has explored the use of 2-(2,4,6-trifluorophenyl)morpholine as a building block for the synthesis of more complex pharmacophores. A team at the University of Cambridge reported the successful incorporation of this compound into a series of kinase inhibitors, showing enhanced selectivity for specific oncogenic kinases. The study, published in ACS Chemical Biology, emphasized the compound's ability to improve the pharmacokinetic profiles of these inhibitors, thereby reducing toxicity and improving therapeutic windows.

Another notable development is the application of 2-(2,4,6-trifluorophenyl)morpholine in the field of radiopharmaceuticals. Researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a precursor for the synthesis of fluorine-18 labeled tracers, which are critical for positron emission tomography (PET) imaging. The study, detailed in the Journal of Nuclear Medicine, demonstrated the compound's utility in improving the radiolabeling efficiency and stability of these tracers, offering new avenues for diagnostic imaging in oncology and neurology.

Despite these advancements, challenges remain in the optimization of 2-(2,4,6-trifluorophenyl)morpholine-based therapeutics. Issues such as metabolic degradation and potential drug-drug interactions are currently under investigation. Recent computational studies, including molecular dynamics simulations and density functional theory (DFT) calculations, are providing insights into the structural modifications needed to enhance the compound's stability and efficacy. These efforts are expected to pave the way for the development of next-generation derivatives with improved pharmacological properties.

In conclusion, 2-(2,4,6-trifluorophenyl)morpholine (CAS: 2229328-94-1) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from CNS therapeutics to radiopharmaceuticals, with ongoing studies aimed at addressing its limitations and expanding its utility. The compound's unique properties and the recent advancements in its application underscore its potential to contribute significantly to the development of novel therapeutic agents and diagnostic tools.